1-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid
Overview
Description
1-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid is a chemical compound with the molecular formula C7H7NO3 . It is used in various biological and chemical applications .
Molecular Structure Analysis
The molecular structure of 1-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid consists of a pyridine ring with a carboxylic acid group at the 2-position and a methyl group at the 1-position . The molecular weight of this compound is 153.14 .Physical And Chemical Properties Analysis
1-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid is a solid substance . It should be stored in a dry environment at a temperature between 2-8°C .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of 4-Aryl-6-oxo-5-cyano-1,6-dihydropyridine-2-carboxylic Acids : A new series of methyl 4-aryl-6-oxo-5-cyano-1,6-dihydropyridine-2-carboxylates and 4-aryl-6-oxo-5-cyano-1,6-dihydropyridine-2-carboxylic acids were synthesized, showcasing the versatility of this compound in creating novel chemical structures (Maryasov et al., 2021).
Diversity-Oriented Synthesis of Carboxamides : The compound's role in the diversity-oriented synthesis of carboxamides highlights its use in creating a variety of chemical structures for potential applications in various fields (Baškovč et al., 2012).
Structural and Binding Studies
- Hydrogen Bonding Study : Investigations into hydrogen bonding in derivatives of this compound using NMR spectroscopy and X-ray crystallography provided insights into the structural properties and potential binding mechanisms (Dobbin et al., 1993).
Analytical Applications
- NMR Analysis for Chlorinated Compounds : The compound's derivatives were used to demonstrate the one-bond chlorine-isotope effect in NMR, showcasing its utility in structural analysis of chlorinated organic compounds (Irvine et al., 2008).
Biological Activity
- Antimicrobial Activity : Some derivatives of the compound have been synthesized and evaluated for antimicrobial activity, highlighting its potential for use in creating new antimicrobial agents (Shastri & Post, 2019).
Safety and Hazards
This compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
properties
IUPAC Name |
1-methyl-6-oxopyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c1-8-5(7(10)11)3-2-4-6(8)9/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQIGVOXZWAROOG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=CC=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50484492 |
Source
|
| Record name | 1-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50484492 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid | |
CAS RN |
59864-31-2 |
Source
|
| Record name | 1-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50484492 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: The research mentions the formation of 1-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid methyl ester (6b). What is the significance of this observation in understanding the properties of 6-hydroxy-3,4,5-trichloro-2-carboxylic acid (1a)?
A1: The formation of significant amounts of 1-Methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid methyl ester (6b) during exhaustive methylation of 6-hydroxy-3,4,5-trichloro-2-carboxylic acid (1a) indicates that 1a exists in equilibrium with its pyridinone tautomer. [] This tautomerism could have implications for the compound's reactivity and potential biological activity.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-Bromo-5,7-dimethylimidazo[1,2-a]pyrimidine](/img/structure/B1355158.png)